Cas no 1421037-79-7 ((S)-tert-Butyl (1-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-3-methyl-1-oxobutan-2-yl)carbamate)

• Product Name: (S)-tert-Butyl (1-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-3-methyl-1-oxobutan-2-yl)carbamate
• CAS No: 1421037-79-7
• MF: C₂₂H₃₂N₄O₃
• MW: 400.514485359192
• CID: 2091947
• PubChem ID: 71301883
• Update Time: 2025-10-30

(S)-tert-Butyl (1-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-3-methyl-1-oxobutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl (1-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-3-methyl-1-oxobutan-2-yl)carbamate
• DB-215406
• AKOS024463318
• {(S)-1-[4-(1H-Benzoimidazol-2-yl)piperidine-1-carbonyl]-2-methylpropyl}carbamic acid tert-butyl ester
• 1421037-79-7
• tert-butyl N-[(2S)-1-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-3-methyl-1-oxobutan-2-yl]carbamate
• {(S)-1-[4-(1H-Benzoimidazol-2-yl)-piperidine-1-carbonyl]-2-methyl-propyl}-carbamic acid tert-butyl ester
• (S)-tert-Butyl(1-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-3-methyl-1-oxobutan-2-yl)carbamate

• MDL： MFCD24369859
• Inchi： 1S/C22H32N4O3/c1-14(2)18(25-21(28)29-22(3,4)5)20(27)26-12-10-15(11-13-26)19-23-16-8-6-7-9-17(16)24-19/h6-9,14-15,18H,10-13H2,1-5H3,(H,23,24)(H,25,28)/t18-/m0/s1
• InChI Key： WVZDJYDLIMNFSQ-SFHVURJKSA-N
• SMILES： O=C([C@H](C(C)C)NC(=O)OC(C)(C)C)N1CCC(C2=NC3C=CC=CC=3N2)CC1

Computed Properties

• Exact Mass: 400.24744090g/mol
• Monoisotopic Mass: 400.24744090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 87.3Ų

Additional information on (S)-tert-Butyl (1-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-3-methyl-1-oxobutan-2-yl)carbamate

Introduction to (S)-tert-Butyl (1-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-3-methyl-1-oxobutan-2-yl)carbamate (CAS No. 1421037-79-7)

(S)-tert-Butyl (1-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-3-methyl-1-oxobutan-2-yl)carbamate (CAS No. 1421037-79-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a benzimidazole derivative, is characterized by its unique structural features and potential therapeutic applications. The compound's structure includes a benzimidazole ring, a piperidine ring, and a tert-butyl carbamate group, which collectively contribute to its pharmacological properties.

The benzimidazole moiety is a well-known scaffold in medicinal chemistry, often associated with various biological activities such as antifungal, antiviral, and anticancer properties. In the context of (S)-tert-Butyl (1-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-3-methyl-1-oxobutan-2-yl)carbamate, the benzimidazole ring plays a crucial role in modulating the compound's interactions with biological targets. Recent studies have highlighted the importance of this moiety in enhancing the compound's binding affinity and selectivity for specific receptors or enzymes.

The presence of the piperidine ring adds further complexity to the molecule, contributing to its overall conformational flexibility and stability. Piperidine derivatives are frequently used in drug design due to their ability to improve solubility and bioavailability. In the case of (S)-tert-Butyl (1-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-3-methyl-1-oxobutan-2-yl)carbamate, the piperidine ring may enhance the compound's ability to cross biological membranes, thereby improving its pharmacokinetic profile.

The tert-butyl carbamate group is another key feature of this compound. Carbamates are widely used in pharmaceuticals due to their ability to form reversible covalent bonds with target proteins, which can lead to prolonged drug action. In (S)-tert-butyl (1-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-3-methyl-1-oxybutan-2-ylyl)carbamate, the tert-butyl carbamate group may play a role in modulating the compound's metabolic stability and reducing potential side effects.

Recent research has focused on the potential therapeutic applications of (S)-tert-butyl (1-(4-(1H-benzo[d]imidazol-2-ylyl)piperidin-l-ylyl)-3-methyl-l-oxybutan-Z-ylyl)carbamate. Studies have shown that this compound exhibits potent activity against various cancer cell lines, particularly those derived from solid tumors such as breast, lung, and colon cancers. The mechanism of action appears to involve inhibition of specific kinases involved in cell proliferation and survival pathways.

In addition to its anticancer properties, (S)-tert-butyl (l-(4-(lH-benzo[d]imidazol-Z-ylyl)piperidin-l-ylyl)-3-methyl-l-oxybutan-Z-ylyl)carbamate has also been investigated for its potential as an antiviral agent. Preliminary studies suggest that it may have activity against certain RNA viruses, including influenza and coronaviruses. The exact mechanism by which it exerts its antiviral effects is still under investigation but may involve interference with viral replication or host cell entry.

The development of (S)-tert-butyl (l-(4-(lH-benzo[d]imidazol-Z-ylyl)piperidin-l-ylyl)-3-methyl-l-oxybutan-Z-ylyl)carbamate as a therapeutic agent is an ongoing process. Preclinical studies have demonstrated promising results, but further research is needed to fully understand its safety and efficacy in humans. Clinical trials are currently being planned to evaluate its potential as a treatment for various diseases.

In conclusion, (S)-tert-butyl (l-(4-(lH-benzo[d]imidazol-Z-ylyl)piperidin-l-ylyl)-3-methyl-l-oxybutan-Z-ylyl)carbamate (CAS No. 1421037-79-7) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a promising candidate for the development of novel therapeutic agents. Continued investigation into its mechanisms of action and clinical applications will likely yield valuable insights into its potential as a future drug candidate.